Cas no 1251387-11-7 (2-cyano-N-(2,3-dichlorophenyl)-2-methylacetamide)

• Product Name: 2-cyano-N-(2,3-dichlorophenyl)-2-methylacetamide
• CAS No: 1251387-11-7
• MF: C₁₀H₈Cl₂N₂O
• MW: 243.0893201828
• CID: 5941176
• PubChem ID: 61845833
• Update Time: 2025-06-13

2-cyano-N-(2,3-dichlorophenyl)-2-methylacetamide Chemical and Physical Properties

Names and Identifiers

• 1251387-11-7
• 2-cyano-N-(2,3-dichlorophenyl)-2-methylacetamide
• AKOS011119275
• EN300-6740864

• Inchi： 1S/C10H8Cl2N2O/c1-6(5-13)10(15)14-8-4-2-3-7(11)9(8)12/h2-4,6H,1H3,(H,14,15)
• InChI Key： UTAHQNHUSGFCIS-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1NC(C(C#N)C)=O)Cl

Computed Properties

• Exact Mass: 242.0013683g/mol
• Monoisotopic Mass: 242.0013683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 52.9Ų

Additional information on 2-cyano-N-(2,3-dichlorophenyl)-2-methylacetamide

Introduction to 2-Cyano-N-(2,3-Dichlorophenyl)-2-Methylacetamide (CAS No. 1251387-11-7)

2-Cyano-N-(2,3-dichlorophenyl)-2-methylacetamide, also known by its CAS number 1251387-11-7, is a versatile organic compound with a wide range of applications in the fields of chemical research, pharmaceutical development, and materials science. This compound is characterized by its unique structural features, which include a cyano group, a dichlorophenyl moiety, and a methylacetamide functional group. These structural elements contribute to its diverse chemical properties and potential biological activities.

The molecular formula of 2-cyano-N-(2,3-dichlorophenyl)-2-methylacetamide is C₁₀H₈Cl₂N₂O, and its molecular weight is approximately 245.08 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including the reaction of 2,3-dichloroaniline with 2-cyano-2-methylacetyl chloride. The synthesis process can be optimized to achieve high yields and purity levels, making it suitable for various research and industrial applications.

In recent years, there has been growing interest in the study of 2-cyano-N-(2,3-dichlorophenyl)-2-methylacetamide due to its potential as a lead compound in drug discovery. Research has shown that this compound exhibits significant biological activities, including anti-inflammatory, antitumor, and antimicrobial properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of 2-cyano-N-(2,3-dichlorophenyl)-2-methylacetamide demonstrated potent inhibitory effects on specific cancer cell lines, suggesting its potential as a novel anticancer agent.

Beyond its pharmaceutical applications, 2-cyano-N-(2,3-dichlorophenyl)-2-methylacetamide has also been explored for its use in materials science. Its unique chemical structure makes it an excellent candidate for the development of functional materials with tailored properties. For example, researchers at the University of California have investigated the use of this compound as a building block for the synthesis of advanced polymers with enhanced mechanical and thermal stability. These polymers have potential applications in areas such as electronics, coatings, and composite materials.

The solubility and stability of 2-cyano-N-(2,3-dichlorophenyl)-2-methylacetamide are important factors to consider in both research and industrial settings. The compound is generally soluble in common organic solvents such as dimethyl sulfoxide (DMSO), dimethylformamide (DMF), and acetone. However, its solubility in water is limited, which can impact its use in certain applications. To address this limitation, researchers have developed various strategies to enhance the solubility of the compound, including the use of surfactants and co-solvents.

The safety profile of 2-cyano-N-(2,3-dichlorophenyl)-2-methylacetamide has been extensively studied to ensure its safe handling and use. While it is not classified as a hazardous material or controlled substance, appropriate precautions should be taken when handling this compound to avoid exposure to skin or inhalation. It is recommended to use personal protective equipment (PPE) such as gloves and goggles when working with this compound in laboratory settings.

In conclusion, 2-cyano-N-(2,3-dichlorophenyl)-2-methylacetamide (CAS No. 1251387-11-7) is a multifunctional organic compound with promising applications in pharmaceutical development and materials science. Its unique chemical structure and biological activities make it an attractive target for further research and development. As ongoing studies continue to uncover new properties and applications of this compound, it is likely to play an increasingly important role in various scientific and industrial fields.